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Compound of Interest

Compound Name: RHC 80267

Cat. No.: B1680587

For Researchers, Scientists, and Drug Development Professionals

Introduction

RHC 80267 is a chemical compound widely utilized in biomedical research as a potent and
selective inhibitor of diacylglycerol (DAG) lipase.[1] By blocking the activity of DAG lipase, RHC
80267 prevents the breakdown of diacylglycerol, a critical second messenger in various cellular
signaling pathways. This inhibition leads to the accumulation of DAG, which can, in turn,
modulate the activity of downstream effectors like protein kinase C (PKC).[2] Understanding the
precise preparation of RHC 80267 stock solutions is paramount for ensuring experimental
reproducibility and accuracy. Dimethyl sulfoxide (DMSO) is a common solvent for RHC 80267
due to its high solubilizing capacity for this compound.[3][4] These application notes provide a
detailed protocol for the preparation, storage, and handling of RHC 80267 stock solutions in
DMSO.

Data Presentation

A summary of the key quantitative data for RHC 80267 is presented in the table below for easy
reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1680587?utm_src=pdf-interest
https://www.benchchem.com/product/b1680587?utm_src=pdf-body
https://www.selleckchem.com/products/rhc-80267.html
https://www.benchchem.com/product/b1680587?utm_src=pdf-body
https://www.benchchem.com/product/b1680587?utm_src=pdf-body
https://www.scbt.com/fr/p/rhc-80267-83654-05-1
https://www.benchchem.com/product/b1680587?utm_src=pdf-body
https://www.benchchem.com/product/b1680587?utm_src=pdf-body
https://www.biomol.com/products/chemicals/biochemicals/rhc-80267-cay16432-5
https://cdn.caymanchem.com/cdn/insert/16432.pdf
https://www.benchchem.com/product/b1680587?utm_src=pdf-body
https://www.benchchem.com/product/b1680587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Source(s)
Molecular Weight 394.5 g/mol [3]
Molecular Formula C20H34N4Oa4

CAS Number 83654-05-1 [3]

Purity >95% to >98% [31[4]
Appearance Crystalline solid [31[4]
Solubility in DMSO 5 mg/mL to 100 mM [315]
Recommended Storage -20°C [3114]
Stability > 4 years at -20°C [4]

Experimental Protocol: Preparation of a 10 mM RHC
80267 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of RHC 80267 in DMSO.
This concentration is a common starting point for further dilutions to working concentrations for
various in vitro and in vivo experiments.

Materials:

RHC 80267 powder (purity >95%)

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile, filtered pipette tips

e \ortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Procedure:

» Pre-weighing Preparation: Before handling RHC 80267, ensure all necessary equipment is
clean and readily accessible. Allow the RHC 80267 container to equilibrate to room
temperature before opening to prevent condensation of moisture.

» Weighing RHC 80267: Carefully weigh out 3.945 mg of RHC 80267 powder using a
calibrated analytical balance and place it into a sterile microcentrifuge tube or amber glass
vial.

e Adding DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the
tube/vial containing the RHC 80267 powder.

» Dissolution: Tightly cap the tube/vial and vortex the solution for 1-2 minutes, or until the RHC
80267 is completely dissolved. Gentle warming in a 37°C water bath can be used to aid
dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

 Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes or amber glass vials to minimize freeze-thaw cycles. Store the
aliquots at -20°C for long-term storage.[4]

Note on Aqueous Solutions:

RHC 80267 is sparingly soluble in aqueous buffers.[4] To prepare an agueous working solution,
it is recommended to first dissolve the compound in DMSO and then dilute this stock solution
with the aqueous buffer of choice.[4] It is not recommended to store aqueous solutions for more
than one day.[4]

Mandatory Visualizations

Diagram of Experimental Workflow:
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Workflow for Preparing RHC 80267 Stock Solution

Preparation

Equilibrate RHC 80267 to Room Temperature
revents condensation

Weigh 3.945 mg of RHC 80267

Dissolution

Add 1 mL of Anhydrous DMSO
nsures homogeneity

Vortex until Completely Dissolved

Storage

Aliquot into Single-Use Volumes
Avoids freeze-thaw cycles

Store at -20°C

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for preparing a stock solution of RHC 80267 in
DMSO.
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Diagram of RHC 80267 Signaling Pathway Inhibition:

Simplified Signaling Pathway Inhibition by RHC 80267
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Caption: A simplified diagram showing RHC 80267 as an inhibitor of Diacylglycerol Lipase
(DAGL).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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